Cas no 451465-88-6 (N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 451465-88-6
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 5910476
• PubChem ID: 4243121
• Update Time: 2025-07-01

N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(sec-butyl)-3-(2-methoxyethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 7-Quinazolinecarboxamide, 1,2,3,4-tetrahydro-3-(2-methoxyethyl)-N-(1-methylpropyl)-4-oxo-2-thioxo-
• N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 451465-88-6
• N-butan-2-yl-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
• SR-01000562655
• F0916-6114
• SR-01000562655-1
• Oprea1_852876
• AKOS024601904

• Inchi： 1S/C16H21N3O3S/c1-4-10(2)17-14(20)11-5-6-12-13(9-11)18-16(23)19(15(12)21)7-8-22-3/h5-6,9-10H,4,7-8H2,1-3H3,(H,17,20)(H,18,23)
• InChI Key： BLHGGLVGLUAYFA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NC(C)CC)=O)=C2)C(=O)N(CCOC)C1=S

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 10.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide: A Comprehensive Overview

The compound with CAS No. 451465-88-6, known as N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates several functional groups, including a butan-2-yl substituent, a methoxyethyl group, and a sulfanylidene moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that certain quinazoline analogs exhibit potent anti-cancer properties by targeting specific kinases involved in tumor growth and metastasis. The presence of the sulfanylidene group in this compound is particularly intriguing, as it has been shown to enhance the molecule's stability and bioavailability. Additionally, the methoxyethyl substituent may play a role in modulating the compound's solubility and permeability, making it a promising candidate for drug delivery systems.

The synthesis of N-(butan-2-yl)-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study published in *Organic Letters* in 2023 detailed an efficient route for constructing such complex molecules using microwave-assisted synthesis. This approach not only improves reaction yields but also reduces the time required for synthesis, making it more feasible for large-scale production.

In terms of applications, this compound has shown potential in the field of agrochemistry as well. A 2023 article in *Pest Management Science* reported that certain quinazoline derivatives possess effective pesticidal properties against agricultural pests. The butan-2-yl group in this compound may contribute to its lipophilicity, enhancing its ability to penetrate pest cuticles and exert its effects more effectively.

Furthermore, the sulfanylidene moiety in this molecule has been linked to antioxidant properties. A study published in *Food Chemistry* in 2023 explored the use of sulfur-containing compounds as natural antioxidants in food preservation. While this specific compound was not tested in that study, its structural similarity to other sulfur-containing antioxidants suggests that it could have applications in food science as well.

From an environmental perspective, the development of compounds like N-(butan-2-yl)-3-(2-methoxyethyl)-4 oxo 2 sulfanylidene 1 2 3 4 tetrahydroquinazoline 7 carboxamide must consider their potential impact on ecosystems. Research into green chemistry practices has emphasized the importance of designing molecules with biodegradability and low toxicity in mind. Fortunately, preliminary toxicity studies on related quinazoline derivatives indicate low toxicity levels when used at recommended concentrations.

In conclusion, N-(butan - yl) - (methoxy ethyl) - oxo - sulfanylidene - tetra hydro quinazoline carboxamide represents a cutting-edge advancement in organic synthesis with multifaceted applications across various industries. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions in pharmacology, agrochemistry, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future advancements within these fields.